8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C22H28N4O2/c1-28-20-14-19(23-17-24-20)25-12-9-22(10-13-25)15-21(27)26(16-22)11-5-8-18-6-3-2-4-7-18/h2-4,6-7,14,17H,5,8-13,15-16H2,1H3
• InChI Key: ZQKZZBDGUBFNDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCC3(CC2)CC(=O)N(C3)CCCC4=CC=CC=C4
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one is a spirocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry, pharmacology, and neuroscience. In 5]decan-3-one.

Mechanism of Action

The mechanism of action of 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one is not fully understood. However, it has been suggested that this compound acts as a modulator of various receptors in the brain, including the dopamine D2 receptor and the GABA receptor. It has also been suggested that this compound may have neuroprotective effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one are not fully understood. However, studies have shown that this compound can modulate the activity of various receptors in the brain, including the dopamine D2 receptor and the GABA receptor. It has also been suggested that this compound may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one in lab experiments include its potential as a modulator of various receptors in the brain, its potential as a neuroprotective agent, and its potential as a tool to study the dopaminergic system. However, the limitations of using this compound in lab experiments include its limited availability and the need for further studies to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one. These include:
1. Further studies to fully understand the mechanism of action of this compound and its potential applications in medicinal chemistry, pharmacology, and neuroscience.
2. Development of new synthetic methods to improve the yield and purity of this compound.
3. Studies to investigate the potential of this compound as a therapeutic agent for various neurological disorders, including schizophrenia and Parkinson's disease.
4. Studies to investigate the potential of this compound as a tool to study the dopaminergic system and other neurotransmitter systems in the brain.
5. Development of new analogs of this compound with improved pharmacological properties and potential therapeutic applications.
In conclusion, 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one is a spirocyclic compound that has shown potential applications in various fields of scientific research. Further studies are needed to fully understand its mechanism of action and potential applications as a therapeutic agent and tool for studying the brain.

Synthesis Methods

The synthesis of 8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one involves a multi-step process. The starting materials include 6-methoxypyrimidine-4-carbaldehyde, 3-phenylpropanal, and 1,2-diaminocyclohexane. The reaction proceeds through a condensation reaction between the aldehyde and amine groups, followed by cyclization to form the spirocyclic structure. The final product is obtained through purification and isolation steps.

Scientific Research Applications

8-(6-methoxypyrimidin-4-yl)-2-(3-phenylpropyl)-2,8-diazaspiro[4.5]decan-3-one has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential as an antipsychotic agent. It has also shown potential as a modulator of the dopamine D2 receptor. In pharmacology, this compound has been studied for its potential as a neuroprotective agent. It has also shown potential as a modulator of the GABA receptor. In neuroscience, this compound has been studied for its potential as a tool to study the dopaminergic system.